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Introduction

Eriocalyxin B (EriB), a natural diterpenoid isolated from Isodon eriocalyx, has demonstrated
significant anti-tumor properties.[1][2] This document provides detailed application notes and
protocols for studying the effects of Eriocalyxin B on apoptosis and autophagy in prostate
cancer cells. The primary mechanism of action involves the inhibition of the PI3K/Akt/mTOR
signaling pathway, a critical regulator of cell growth, proliferation, and survival.[1][2][3]
Additionally, Eriocalyxin B has been shown to induce the production of Reactive Oxygen
Species (ROS) and inhibit STAT3 signaling, contributing to its pro-apoptotic effects.[4][5][6]

Key Findings

Eriocalyxin B has been shown to:

Induce apoptosis and autophagy in both androgen-dependent (22RV1) and androgen-
independent (PC-3) prostate cancer cells.[1]

« Inhibit the phosphorylation of key proteins in the Akt/mTOR signaling pathway.[1][2]

o Demonstrate a complex interplay between autophagy and apoptosis, where autophagy acts
as a protective mechanism against EriB-induced cell death.[1]

o Exhibit cytotoxic effects in a dose- and time-dependent manner.[1]
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Quantitative Data Summary

The following tables summarize the quantitative data on the effects of Eriocalyxin B on
prostate cancer cell lines.

Table 1: IC50 Values of Eriocalyxin B in Prostate Cancer Cells[1]

Cell Line Treatment Time (h) IC50 (pM)
PC-3 24 0.88

48 0.46

22RV1 24 3.26

48 1.20

Table 2: Induction of Apoptosis by Eriocalyxin B in Prostate Cancer Cells (48h treatment)[1]

. Eriocalyxin B % of Apoptotic Cells (Early
Cell Line .
Concentration (uM) + Late)
PC-3 0 (Control) 0.7
0.5 42.1
22RV1 0 (Control) Not specified
2 31.0

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway affected by Eriocalyxin B and a
general experimental workflow for its investigation.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1256976?utm_src=pdf-body
https://www.benchchem.com/product/b1256976?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6873644/
https://www.benchchem.com/product/b1256976?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6873644/
https://www.benchchem.com/product/b1256976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Eriocalyxin B

PI3K

A 4

ROS Production

> Akt

> mTOR

Apoptosis

Autophagy

1 STAT3

Protective Effect

Click to download full resolution via product page

Caption: Eriocalyxin B signaling pathway in prostate cancer.
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In Vitro Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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